3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one

• IUPAC Name: 3-(furan-2-ylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H14N2O6S/c1-22-12-6-9(5-11(14(12)19)17(20)21)15-16(13(18)8-24-15)7-10-3-2-4-23-10/h2-6,15,19H,7-8H2,1H3
• InChI Key: CJZTWMBUCBKSKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])C2N(C(=O)CS2)CC3=CC=CO3
• Molecular Formula: C15H14N2O6S
• Molecular Weight: 350.3 g/mol

Description

3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one, also known as FSN-047, is a thiazolidinone derivative that has been extensively studied for its potential therapeutic applications in various diseases. This compound has shown promising results in preclinical studies, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are discussed in detail below.

Mechanism of Action

The mechanism of action of 3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one involves the inhibition of various enzymes and signaling pathways that are involved in the pathogenesis of various diseases. For example, 3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one has been shown to inhibit the activity of matrix metalloproteinases (MMPs) that are involved in the invasion and metastasis of cancer cells. Additionally, 3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one has been shown to inhibit the activity of nuclear factor-kappaB (NF-κB) that is involved in the inflammatory response.
Biochemical and Physiological Effects
3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects in preclinical studies. For example, this compound has been shown to reduce the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in animal models of inflammation. Additionally, 3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one has been shown to improve insulin sensitivity and reduce blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one has several advantages for lab experiments. This compound is relatively easy to synthesize and can be obtained in high purity and quantity. Additionally, 3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one has been shown to have low toxicity and is well-tolerated in animal models. However, one limitation of 3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one is that its mechanism of action is not fully understood, and further studies are needed to elucidate its molecular targets and signaling pathways.

Future Directions

3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one has several potential future directions for scientific research. One direction is to investigate the therapeutic potential of this compound in other diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, further studies are needed to elucidate the molecular targets and signaling pathways of 3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one to better understand its mechanism of action. Finally, the development of 3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one analogs with improved pharmacokinetic and pharmacodynamic properties may lead to the development of novel therapeutics for various diseases.

Synthesis Methods

The synthesis of 3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one involves the reaction of 2-(4-hydroxy-3-methoxy-5-nitrophenyl)acetic acid with thiourea in the presence of acetic anhydride and catalytic amounts of glacial acetic acid. The resulting product is then treated with 2-furylmethyl bromide in the presence of potassium carbonate to obtain 3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one. This method has been optimized to yield high purity and quantity of the compound.

Scientific Research Applications

3-(2-furylmethyl)-2-(4-hydroxy-3-methoxy-5-nitrophenyl)-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and diabetes. In preclinical studies, this compound has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, and improving insulin sensitivity.